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Compound of Interest

Compound Name: N-isopropylformamide

Cat. No.: B3048394

Physicochemical Data of N-isopropylformamide

N-isopropylformamide, with the chemical formula C4H9NO, is a secondary amide. The
following table summarizes its key physical properties.

Property Value Source
Boiling Point 186.1 + 9.0 °C (Predicted) [1]
Density 0.861 £ 0.06 g/cm3 (Predicted) [1]
Molecular Weight 87.12 g/mol

CAS Number 16741-46-1 [1][2][3]

Amides, in general, exhibit high boiling points due to strong intermolecular hydrogen bonding
and dipole-dipole interactions.[4][5] Primary and secondary amides, such as N-
isopropylformamide, can participate in hydrogen bonding, leading to higher boiling points
compared to tertiary amides of similar molecular weight.[5]

Experimental Protocols for Property Determination

Accurate determination of boiling point and density is crucial for the characterization of
chemical substances. The following are standard experimental methodologies.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

This method is a common and efficient way to determine the boiling point of a small sample of
liquid.

o Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (Durham tube), and a
capillary tube sealed at one end.

e Procedure:

o

A small amount of N-isopropylformamide is placed in the small test tube.

o The capillary tube is placed inside the test tube with the open end down.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a Thiele tube containing mineral oil.

o The Thiele tube is gently heated, causing a stream of bubbles to emerge from the capillary
tube.

o The heat is removed, and the liquid is allowed to cool. The temperature at which the liquid
is drawn into the capillary tube is recorded as the boiling point.

For larger quantities, a simple distillation can be used to determine the boiling point.

o Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heat
source.

e Procedure:

o The N-isopropylformamide sample is placed in the distillation flask along with boiling
chips.

o The apparatus is assembled for simple distillation.
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o The sample is heated to boiling.

o The temperature is recorded when the vapor temperature stabilizes as the liquid
condenses and is collected in the receiving flask. This stable temperature is the boiling
point.

Density Determination

Density is defined as the mass of a substance per unit volume.

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.

e Apparatus: A pycnometer, an analytical balance.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is determined.

o

The pycnometer is filled with N-isopropylformamide, and its mass is measured.

[e]

The mass of the N-isopropylformamide is calculated by subtracting the mass of the
empty pycnometer.

[e]

The density is calculated by dividing the mass of the liquid by the known volume of the
pycnhometer.[6]

A straightforward method for determining density involves the direct measurement of mass and
volume.

e Apparatus: A graduated cylinder and an electronic balance.
e Procedure:
o The mass of an empty, dry graduated cylinder is measured.

o A specific volume of N-isopropylformamide is added to the graduated cylinder, and the
volume is precisely read from the meniscus.
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o The combined mass of the graduated cylinder and the liquid is measured.

o The mass of the liquid is determined by subtraction.

o The density is calculated by dividing the mass of the liquid by its measured volume.[7] To
improve accuracy, this procedure can be repeated with different volumes of the liquid, and

the average density can be calculated.[7]

Logical Workflow for Physicochemical Property

Determination

The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample like N-isopropylformamide.
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Caption: Workflow for determining the boiling point and density of N-isopropylformamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. N-Isopropylformamide CAS#: 16741-46-1 [amp.chemicalbook.com]

3. N-(propan-2-yl)formamide | C4AH9NO | CID 268118 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. Chem 501 Inquiry Project - Amides [sas.upenn.edu]
e 5. chem.libretexts.org [chem.libretexts.org]

e 6. mt.com [mt.com]

e 7. chem.libretexts.org [chem.libretexts.org]

« To cite this document: BenchChem. [N-isopropylformamide boiling point and density].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048394#n-isopropylformamide-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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